Cas no 151169-64-1 (Diazenecarboxylic acid,(1-cyano-1-methylpropyl)-, ethyl ester (9CI))

Diazenecarboxylic acid,(1-cyano-1-methylpropyl)-, ethyl ester (9CI) Properties

Names and Identifiers

• Diazenecarboxylic acid,(1-cyano-1-methylpropyl)-, ethyl ester (9CI)
• Diazenecarboxylic acid, (1-cyano-1-methylpropyl)-, ethyl ester (9CI)

• InChIKey： MWLXDYFKSVYOSM-UHFFFAOYSA-N
• Inchi： 1S/C8H13N3O2/c1-4-8(3,6-9)11-10-7(12)13-5-2/h4-5H2,1-3H3
• SMILES： N(C(OCC)=O)=NC(C#N)(C)CC

Computed Properties

• Exact Mass: 183.10089
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 183.101
• Heavy Atom Count: 13
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• PSA: 74.81
• Boiling Point: 245.6±42.0 °C(Predicted)
• Density: 1.05±0.1 g/cm3(Predicted)